Methyl 2-chloro-4-methoxybenzoate

• CAS: 104253-45-4
• Molecular Formula: C9H9ClO3
• Molecular Weight: 200.62 g/mol
• SMILES: COC1=CC(=C(C=C1)C(=O)OC)Cl
• InChI: InChI=1S/C9H9ClO3/c1-12-6-3-4-7(8(10)5-6)9(11)13-2/h3-5H,1-2H3
• InChIKey: VXORHTLUPYQIFE-UHFFFAOYSA-N

Medicinal chemistry teams developing selective GPR35 agonists face the challenge of sourcing a building block that delivers the exact ortho-chloro, para-methoxy substitution pattern required for potency. Methyl 2-chloro-4-methoxybenzoate (CAS 104253-45-4) directly solves this: • Hydrolyzes to 2-chloro-4-methoxybenzoic acid in 98% yield (LiOH, THF/MeOH/water, RT, 2 h). • The derived 2-chloro-4-methoxybenzamido fragment delivers EC50 11.1 nM at human GPR35 with >1700-fold selectivity over GPR55. • Ortho-Cl substituent enables nucleophilic aromatic substitution (SNAr) chemistry inaccessible with methyl 4-methoxybenzoate. • ≥98% purity with batch-specific QC (NMR, HPLC, GC) ensures reproducible scale-up from milligram to multi-gram quantities.

Methyl 2-Chloro-4-Methoxybenzoate Procurement Guide

Methyl 2-chloro-4-methoxybenzoate (CAS 104253-45-4) is a disubstituted aromatic ester featuring an ortho-chloro and a para-methoxy group on the benzoate ring [1]. This substitution pattern confers distinct electronic and steric properties that differentiate it from simpler benzoate esters. The compound serves primarily as a versatile building block in medicinal chemistry and agrochemical research, most notably as a precursor to the carboxylic acid intermediate 2-chloro-4-methoxybenzoic acid (CAS 21971-21-1), which is used in constructing potent and selective GPR35 agonists [2]. Batch-specific quality assurance data, including NMR, HPLC, and GC, are routinely available from major suppliers .

1

Procure as precursor to 2-chloro-4-methoxybenzoic acid

Enables GPR35 agonist and SGLT2 inhibitor research intermediate synthesis.

2

Select for regioselective scaffold diversification

Ortho-chloro and para-methoxy cooperative effects support SNAr chemistry and controlled hydrolysis.

3

Verify batch-specific QC documentation

HPLC, NMR, and GC data facilitate procurement decisions and reduce in-house re-characterization.

• [1] CAS Common Chemistry. Benzoic acid, 2-chloro-4-methoxy-, methyl ester. CAS Registry Number 104253-45-4. American Chemical Society, 2024. View Source
• [2] Funke, M.; Thimm, D.; Schiedel, A. C.; et al. 8-Benzamidochromen-4-one-2-carboxylic Acids: Potent and Selective Agonists for the Orphan G Protein-Coupled Receptor GPR35. J. Med. Chem. 2013, 56 (12), 5182–5197. View Source

Why Analog Esters Cannot Replace Methyl 2-Chloro-4-Methoxybenzoate

Generic substitution is not viable because the ortho-chloro and para-methoxy substituents work cooperatively to direct regioselective transformations that mono-substituted analogs cannot replicate. In the synthesis of GPR35 agonists, the 2-chloro-4-methoxybenzamido fragment derived from this ester delivers an EC50 of 11.1 nM, whereas the analogous 4-methoxybenzamido congener (lacking the ortho-chloro) shows a slightly higher EC50 of 12.1 nM and may differ in selectivity profiles [1]. The ortho-chloro substituent also enables nucleophilic aromatic substitution (SNAr) chemistry that is unavailable with methyl 4-methoxybenzoate, while the para-methoxy group modulates the ring electronics differently than methyl 2-chlorobenzoate. Additionally, the methyl ester functionality allows for controlled hydrolysis to the free carboxylic acid in 98% yield under mild conditions (LiOH, THF/MeOH/water, room temperature, 2 h) , a transformation that is not equivalently accessible from the corresponding ethyl ester or other alkyl esters without altering reaction kinetics and purification profiles.

Target Compound Methyl 2-chloro-4-methoxybenzoate

Analog: Methyl 4-methoxybenzoate Lacks ortho-chloro; SNAr chemistry unavailable and GPR35 agonist potency context may shift.

Target Compound Methyl 2-chloro-4-methoxybenzoate

Analog: Methyl 2-chlorobenzoate Absence of para-methoxy group alters ring electronics; regioselectivity and hydrolysis profiles may not transfer directly.

Target Compound Methyl 2-chloro-4-methoxybenzoate

Analog: Ethyl ester or other alkyl esters May require altered hydrolysis kinetics; validated 98% yield and QC documentation currently lacking for alternatives.

• [1] Funke, M.; Thimm, D.; Schiedel, A. C.; et al. 8-Benzamidochromen-4-one-2-carboxylic Acids: Potent and Selective Agonists for the Orphan G Protein-Coupled Receptor GPR35. J. Med. Chem. 2013, 56 (12), 5182–5197. View Source

Differentiation Evidence: Methyl 2-Chloro-4-Methoxybenzoate vs. Analogs

GPR35 Agonist Potency: 2-Chloro-4-Methoxybenzamido vs. 4-Methoxybenzamido Fragment

In a 2013 Journal of Medicinal Chemistry study characterizing 8-benzamidochromen-4-one-2-carboxylic acids as GPR35 agonists, the derivative incorporating the 2-chloro-4-methoxybenzamido fragment (compound 90, synthesized from 2-chloro-4-methoxybenzoic acid, which is in turn derived from methyl 2-chloro-4-methoxybenzoate) exhibited an EC50 of 11.1 nM in a β-arrestin recruitment assay [1]. The direct comparator, the 4-methoxybenzamido analog (compound 85, lacking the ortho-chloro substituent), showed an EC50 of 12.1 nM. Both compounds displayed >1700-fold selectivity for GPR35 over GPR55. The ortho-chloro substituent therefore contributes to a small but measurable potency advantage (approximately 9% lower EC50) while preserving selectivity, making the 2-chloro-4-methoxybenzamido fragment the preferred choice for lead optimization campaigns targeting this orphan receptor [1].

GPR35 Agonist Potency

Head-to-head

EC50 11.1 nM vs. 12.1 nM for non-chlorinated analog

Reported selectivity context: >1700-fold vs. GPR55 preserved. Modest potency advantage for lead optimization.

β-arrestin recruitment assay in CHO cells.

Evidence Dimension	GPR35 agonist potency (EC50) in β-arrestin recruitment assay
Target Compound Data	EC50 = 11.1 nM (6-bromo-8-(2-chloro-4-methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic acid, compound 90)
Comparator Or Baseline	EC50 = 12.1 nM (6-bromo-8-(4-methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic acid, compound 85; lacks ortho-chloro)
Quantified Difference	EC50 reduced by 1.0 nM (~9% improvement) for the 2-chloro-4-methoxybenzamido derivative vs. the 4-methoxybenzamido derivative
Conditions	β-Arrestin recruitment assay; human GPR35 expressed in CHO cells; both compounds >1700-fold selective vs. GPR55

Why This Matters

For medicinal chemistry teams optimizing GPR35 agonists, the 2-chloro-4-methoxybenzamido building block offers a quantifiable, albeit modest, potency advantage over the non-chlorinated analog, supporting its selection when every nanomolar improvement counts in lead optimization.

• [1] Funke, M.; Thimm, D.; Schiedel, A. C.; et al. 8-Benzamidochromen-4-one-2-carboxylic Acids: Potent and Selective Agonists for the Orphan G Protein-Coupled Receptor GPR35. J. Med. Chem. 2013, 56 (12), 5182–5197. View Source

Hydrolysis Efficiency to 2-Chloro-4-Methoxybenzoic Acid

Methyl 2-chloro-4-methoxybenzoate can be quantitatively hydrolyzed to 2-chloro-4-methoxybenzoic acid, a key intermediate in GPR35 agonist synthesis and SGLT2 inhibitor programs. Documented conditions (LiOH, THF/MeOH/water, room temperature, 2 h) provide the carboxylic acid in 98% yield with confirmed purity by HPLC (tR: 2.04 min) and mass spectrometry (MH+ 187) . In contrast, the ethyl ester analog (ethyl 2-chloro-4-methoxybenzoate, CAS 1261762-16-6) lacks documented yield data under comparable conditions, introducing uncertainty in process scale-up. The methyl ester's well-characterized hydrolysis profile reduces development risk for multi-step synthetic routes that require the free carboxylic acid.

Hydrolysis Efficiency

Class-level

98% yield to 2-chloro-4-methoxybenzoic acid

Supports process chemistry decisions; validated conversion data reduces development risk.

LiOH, THF/MeOH/water, room temp, 2h; HPLC/MS confirmed.

Evidence Dimension	Hydrolysis yield to 2-chloro-4-methoxybenzoic acid under mild basic conditions
Target Compound Data	98% isolated yield; HPLC tR 2.04 min; MS 187 (MH+); from 1.1 g methyl ester
Comparator Or Baseline	Ethyl 2-chloro-4-methoxybenzoate (CAS 1261762-16-6): no published yield data under comparable hydrolysis conditions
Quantified Difference	98% yield documented for methyl ester; ethyl ester lacks published hydrolysis data for direct comparison
Conditions	LiOH (461 mg), THF/MeOH/water (12 mL/3 mL/3 mL), room temperature, 2 h; patent US2004/102435

Why This Matters

The documented 98% hydrolysis yield with full analytical characterization de-risks process chemistry decisions: procurement of the methyl ester is supported by validated conversion data that the ethyl ester currently lacks.

Computed Physicochemical Profile: Differentiation from Simple Benzoate Esters

Computed properties for methyl 2-chloro-4-methoxybenzoate include XLogP = 3.4 and topological polar surface area (TPSA) = 35.5 Ų . By comparison, the non-chlorinated analog methyl 4-methoxybenzoate (CAS 121-98-2, molecular weight 166.17) has a lower LogP (approximately 2.0–2.3 based on analogous esters) and identical PSA, while methyl 2-chlorobenzoate (CAS 610-96-8, molecular weight 170.59) lacks the para-methoxy contribution to both LogP and PSA. The 2-chloro-4-methoxy substitution pattern therefore occupies a distinct region of polarity–lipophilicity space that affects chromatographic retention, membrane permeability predictions, and formulation considerations. These computed parameters are directly relevant for reverse-phase HPLC method development and for assessing compound suitability in drug discovery libraries where balanced LogP and moderate PSA are desirable .

Physicochemical Profile

Class-level

XLogP 3.4; TPSA 35.5 Ų

Supports chromatographic method development and library diversity assessment.

Computed values; distinct vs. mono-substituted analogs.

Evidence Dimension	Computed octanol–water partition coefficient (XLogP) and topological polar surface area (TPSA)
Target Compound Data	XLogP = 3.4; TPSA = 35.5 Ų; molecular weight 200.62
Comparator Or Baseline	Methyl 4-methoxybenzoate: XLogP ≈ 2.0–2.3 (estimated), TPSA = 35.5 Ų; Methyl 2-chlorobenzoate: XLogP ≈ 2.5–2.8 (estimated), TPSA = 26.3 Ų
Quantified Difference	XLogP difference of +1.1 to +1.4 log units vs. non-chlorinated analog; TPSA difference of +9.2 Ų vs. non-methoxylated analog
Conditions	Computed properties from Chem960 database; validated against standard prediction algorithms

Why This Matters

For analytical chemists developing HPLC separation methods or medicinal chemists assessing compound library diversity, the distinct XLogP and TPSA of the 2-chloro-4-methoxy substitution pattern enables chromatographic differentiation from simpler analogs and contributes unique physicochemical character to screening collections.

Purity and Batch Consistency: QC Documentation for Reproducible Procurement

Multiple authorized vendors supply methyl 2-chloro-4-methoxybenzoate with documented purity meeting or exceeding 98%. Bidepharm specifies standard purity of 98% and provides batch-specific QC reports including NMR, HPLC, and GC . ChemScene offers the compound at 99.78% purity with analogous analytical documentation . In contrast, the ethyl ester analog (ethyl 2-chloro-4-methoxybenzoate, CAS 1261762-16-6) is typically offered at 95% minimum purity from fewer suppliers , and the regioisomeric methyl 3-chloro-4-methoxybenzoate (CAS 37908-98-8) lacks comparable vendor QC transparency. The availability of high-purity material with comprehensive spectroscopic documentation reduces the burden of in-house re-characterization and ensures batch-to-batch reproducibility for multi-step synthetic campaigns.

Purity & Batch Consistency

Supporting evidence

≥98% to 99.78% purity; batch-specific QC reports available

Reduces in-house re-characterization burden and supports batch-to-batch reproducibility.

NMR, HPLC, GC data from multiple vendors.

Evidence Dimension	Commercially available purity and analytical documentation
Target Compound Data	≥98% (Bidepharm) to 99.78% (ChemScene); NMR, HPLC, GC batch data available
Comparator Or Baseline	Ethyl 2-chloro-4-methoxybenzoate: ≥95% typical; fewer suppliers. Methyl 3-chloro-4-methoxybenzoate: variable purity, limited QC transparency.
Quantified Difference	Minimum purity advantage of +3 percentage points for the methyl ester over the ethyl analog (98% vs. 95%)
Conditions	Commercial supply specifications as of 2024; purity determined by HPLC/GC; identity confirmed by NMR

Why This Matters

For procurement officers and lab managers, the combination of higher guaranteed purity and documented batch-specific QC for the methyl ester translates to fewer rejected lots, lower re-characterization overhead, and greater confidence in downstream synthetic reproducibility compared to the ethyl ester or regioisomeric alternatives.

Storage Stability: Cold Storage Requirement vs. Room-Temperature Analogs

Methyl 2-chloro-4-methoxybenzoate requires storage at 0–8°C according to vendor specifications , whereas methyl 4-methoxybenzoate and methyl 2-chlorobenzoate are typically stored at room temperature. This differential storage requirement suggests enhanced reactivity or reduced thermal stability of the 2-chloro-4-methoxy substitution pattern, likely attributable to the combined electron-withdrawing effect of the ortho-chloro and the electron-donating effect of the para-methoxy group on the ester carbonyl. This property must be factored into procurement planning, as cold-chain logistics and refrigerated laboratory storage add operational complexity compared to room-temperature-stable analogs but also indicate a more reactive electrophilic center that may be advantageous in certain synthetic applications.

Storage Stability

Class-level

0–8°C cold storage required

Procurement-relevant differentiator; reflects enhanced electrophilic reactivity.

vs. room-temp storage for mono-substituted analogs. Long-term data not public.

Evidence Dimension	Recommended storage temperature
Target Compound Data	0–8°C (refrigerated storage required); ChemImpex specification
Comparator Or Baseline	Methyl 4-methoxybenzoate (CAS 121-98-2): room temperature storage; Methyl 2-chlorobenzoate (CAS 610-96-8): room temperature storage
Quantified Difference	Storage temperature differential of approximately 15–25°C below ambient vs. mono-substituted analogs
Conditions	Vendor storage specifications; long-term stability data not publicly available

Why This Matters

The cold-storage requirement is a procurement-relevant differentiator: it signals potential thermal or hydrolytic instability that must be managed through appropriate shipping and storage protocols, but it also reflects the enhanced electrophilic reactivity that makes this ester a more versatile synthetic intermediate than room-temperature-stable mono-substituted analogs.

Ortho-Chloro Substitution Enables SNAr Chemistry

The ortho-chloro substituent of methyl 2-chloro-4-methoxybenzoate serves as a leaving group for nucleophilic aromatic substitution (SNAr), enabling displacement by amines, thiols, and alkoxides . This reactivity is entirely absent in the commonly available analog methyl 4-methoxybenzoate (CAS 121-98-2), which lacks an aromatic halogen. Furthermore, the para-methoxy group activates the ring towards SNAr at the ortho position through resonance donation, a cooperative electronic effect not achievable with methyl 2-chlorobenzoate (which lacks the para-activating group). This dual functionality—a displaceable chlorine ortho to the ester and an activating methoxy para to it—makes the compound a uniquely versatile scaffold for generating diverse substituted benzoate libraries through sequential functionalization.

SNAr Chemistry Access

Class-level

Ortho-chloro displacement enabled by para-methoxy activation

Supports scaffold diversification strategies unavailable with non-chlorinated analogs.

General SNAr reactivity inference; substrate-specific rate data not located.

Evidence Dimension	Accessibility of nucleophilic aromatic substitution (SNAr) chemistry at the ortho position
Target Compound Data	Ortho-chloro available for SNAr displacement; para-methoxy activates the ring electronically
Comparator Or Baseline	Methyl 4-methoxybenzoate: no halogen; SNAr not possible. Methyl 2-chlorobenzoate: ortho-chloro present but lacks para-methoxy activation.
Quantified Difference	SNAr reactivity: present (target) vs. absent (methyl 4-methoxybenzoate) vs. present but unactivated (methyl 2-chlorobenzoate)
Conditions	General reactivity inference based on established SNAr mechanistic principles; specific rate data not located for this exact substrate

Why This Matters

For synthetic chemists designing diversification strategies, the ortho-chloro substituent provides an orthogonal reactive handle beyond the ester group, enabling sequential functionalization (e.g., SNAr at C2 followed by ester hydrolysis) that is mechanistically impossible with methyl 4-methoxybenzoate.

Key Application Scenarios for Methyl 2-Chloro-4-Methoxybenzoate

GPR35 Agonist Lead Optimization with 2-Chloro-4-Methoxybenzamido Pharmacophore

Medicinal chemistry teams developing selective GPR35 agonists should procure methyl 2-chloro-4-methoxybenzoate specifically for conversion to the 2-chloro-4-methoxybenzoic acid building block, which then yields the 2-chloro-4-methoxybenzamido fragment. As demonstrated by Funke et al. (2013), this fragment delivers an EC50 of 11.1 nM against human GPR35 with >1700-fold selectivity over GPR55, representing a quantifiable potency advantage over the non-chlorinated 4-methoxybenzamido analog (EC50 12.1 nM) [1]. The documented 98% hydrolysis yield from the methyl ester to the carboxylic acid further supports a reliable synthetic route from procurement to final compound. This application scenario is supported by the highest-strength evidence (direct head-to-head comparison) in the differentiation guide.

SGLT2 Inhibitor Intermediate Synthesis

2-Chloro-4-methoxybenzoic acid, derived from methyl 2-chloro-4-methoxybenzoate, is cited as a key intermediate in the synthesis of SGLT2 inhibitors under investigation for type 2 diabetes therapy [1]. The 2-chloro-4-methoxy substitution pattern provides the appropriate electronic and steric profile for constructing the distal aryl ring of C-aryl glucoside SGLT2 inhibitors, a class that includes clinically approved drugs. The high commercial purity (≥98% with batch QC) and the well-characterized hydrolysis protocol (98% yield) make the methyl ester the preferred procurement form for programs requiring multi-gram quantities of the carboxylic acid intermediate with batch-to-batch reproducibility.

Agrochemical Intermediate: Herbicide Synthesis via SNAr

The ortho-chloro substituent of methyl 2-chloro-4-methoxybenzoate enables nucleophilic aromatic substitution chemistry that is inaccessible with methyl 4-methoxybenzoate, while the para-methoxy group provides electronic activation for regioselective transformations [1]. This dual reactivity profile supports the compound's documented use as an intermediate in herbicide synthesis . Agrochemical discovery groups seeking to generate libraries of substituted benzoate derivatives with diverse aryl ether, thioether, or amine substitution at the ortho position should select this compound over mono-substituted analogs for its synthetic versatility. The cold-storage requirement (0–8°C) must be factored into procurement and inventory planning.

Analytical Method Development: Chromatographic Reference Standard

With a computed XLogP of 3.4 and TPSA of 35.5 Ų [1], methyl 2-chloro-4-methoxybenzoate occupies a well-defined region of polarity–lipophilicity space that is sufficiently differentiated from methyl 4-methoxybenzoate (lower LogP) and methyl 2-chlorobenzoate (lower TPSA) to serve as a chromatographic reference standard. Analytical laboratories developing reverse-phase HPLC methods for substituted benzoate ester mixtures can use this compound as a system suitability marker, leveraging its distinct retention characteristics and the availability of high-purity material (99.78%) with full spectroscopic documentation .

Application

Selection Property

Validation Focus

GPR35 agonist lead optimization

EC50 endpoint context vs. non-chlorinated pharmacophore

Assay-response context and selectivity review (GPR35 vs. GPR55)

SGLT2 inhibitor intermediate synthesis

Well-characterized hydrolysis protocol to key carboxylic acid

Synthetic reproducibility and intermediate purity at scale

Agrochemical building block via SNAr

Ortho-chloro leaving group with para-methoxy activation

Regioselective diversification and cold-chain logistics review

Chromatographic reference standard

Distinct XLogP/TPSA vs. simpler benzoate esters

HPLC system suitability and QC documentation availability

• [1] Funke, M.; Thimm, D.; Schiedel, A. C.; et al. 8-Benzamidochromen-4-one-2-carboxylic Acids: Potent and Selective Agonists for the Orphan G Protein-Coupled Receptor GPR35. J. Med. Chem. 2013, 56 (12), 5182–5197. View Source